Cas no 1707359-82-7 (1-ethyl-3-methylcyclobutane-1-carbaldehyde)

• Product Name: 1-ethyl-3-methylcyclobutane-1-carbaldehyde
• CAS No: 1707359-82-7
• MF: C₈H₁₄O
• MW: 126.20
• MDL: MFCD26381353
• CID: 5292421
• Update Time: 2026-03-10

1-ethyl-3-methylcyclobutane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-3-methyl-cyclobutanecarbaldehyde
• 1-ethyl-3-methylcyclobutane-1-carbaldehyde

• MDL： MFCD26381353
• Inchi： 1S/C8H14O/c1-3-8(6-9)4-7(2)5-8/h6-7H,3-5H2,1-2H3
• InChI Key： XLRACBOVQXPUES-UHFFFAOYSA-N
• SMILES： C1(CC)(C=O)CC(C)C1

Additional information on 1-ethyl-3-methylcyclobutane-1-carbaldehyde

1-Ethyl-3-methylcyclobutane-1-carbaldehyde: Properties, Applications, and Market Insights

1-Ethyl-3-methylcyclobutane-1-carbaldehyde (CAS No. 1707359-82-7) is a specialized organic compound belonging to the class of cyclobutane derivatives. This aldehyde is characterized by its unique molecular structure, featuring a cyclobutane ring substituted with ethyl and methyl groups, along with a formyl functional group. The compound has garnered significant attention in recent years due to its potential applications in fragrance chemistry, pharmaceutical intermediates, and specialty chemical synthesis.

The molecular formula of 1-ethyl-3-methylcyclobutane-1-carbaldehyde is C₈H₁₄O, with a molecular weight of 126.20 g/mol. Its structure combines the stability of a cyclobutane ring with the reactivity of an aldehyde group, making it an interesting subject for chemical research. The compound typically appears as a colorless to pale yellow liquid at room temperature, with a characteristic aldehyde odor that has been described as slightly fruity or herbal.

In the fragrance industry, 1-ethyl-3-methylcyclobutane carbaldehyde has shown promise as a novel scent component. Perfumers are particularly interested in its unique olfactory profile, which differs from more common aliphatic and aromatic aldehydes. Recent trends in sustainable fragrance development have increased demand for such innovative molecules that can provide distinctive scent characteristics while meeting environmental and safety standards.

The synthesis of 1-ethyl-3-methylcyclobutane-1-carbaldehyde typically involves multi-step organic reactions starting from cyclobutane precursors. Modern synthetic approaches emphasize green chemistry principles, including catalyst optimization and solvent reduction, to improve the sustainability of the production process. These developments align with current industry priorities for eco-friendly chemical manufacturing.

From a chemical reactivity perspective, the cyclobutane carbaldehyde structure offers interesting possibilities for further derivatization. The aldehyde group can participate in various reactions including reductions, oxidations, and condensation reactions, while the strained cyclobutane ring can undergo ring-opening transformations. This dual functionality makes the compound valuable for creating diverse molecular architectures in medicinal chemistry research.

Market analysis indicates growing interest in 1-ethyl-3-methylcyclobutane-1-carbaldehyde among specialty chemical manufacturers. The global market for fine chemicals and pharmaceutical intermediates is projected to expand significantly in the coming years, driven by increasing R&D investment in novel drug discovery and advanced material development. This compound's unique structural features position it well within these growth sectors.

Recent scientific publications have explored the potential of 1-ethyl-3-methylcyclobutane carbaldehyde derivatives in various applications. Some studies focus on its use as a building block for chiral compounds, while others investigate its role in creating novel heterocyclic systems. The compound's versatility continues to attract attention from academic and industrial researchers alike.

Quality control for 1-ethyl-3-methylcyclobutane-1-carbaldehyde typically involves advanced analytical techniques such as gas chromatography (GC), high-performance liquid chromatography (HPLC), and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure the compound meets the purity standards required for various applications, particularly in high-value chemical synthesis where impurity profiles are critical.

Storage and handling recommendations for 1-ethyl-3-methylcyclobutane carbaldehyde follow standard protocols for aldehyde compounds. Proper storage in airtight containers under inert atmosphere helps maintain stability, while handling should be performed with appropriate personal protective equipment in well-ventilated areas, consistent with laboratory safety best practices.

The future outlook for 1-ethyl-3-methylcyclobutane-1-carbaldehyde appears promising, with potential applications emerging in areas such as flavor chemistry, material science, and catalysis research. As synthetic methodologies continue to advance and new applications are discovered, this compound is likely to see increased utilization across multiple scientific disciplines.

Researchers and industry professionals interested in cyclobutane derivatives or specialty aldehydes should consider the unique properties of 1-ethyl-3-methylcyclobutane-1-carbaldehyde. Its combination of structural features and chemical reactivity offers numerous possibilities for innovation in various chemical sectors, making it a compound worth watching in the coming years.